N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide

• IUPAC Name: N-(3-acetylphenyl)-3-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]propanamide
• InChI: InChI=1S/C20H19N3O4S2/c1-14(24)15-6-5-7-16(12-15)21-19(25)11-10-17-13-28-20(22-17)23-29(26,27)18-8-3-2-4-9-18/h2-9,12-13H,10-11H2,1H3,(H,21,25)(H,22,23)
• InChI Key: MAHASHBDSXFRST-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CCC2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide, also known as APTP, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. APTP is a member of the thiazole class of compounds and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the use of N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide as a tool for studying the role of protein tyrosine phosphatases (PTPs) in cellular signaling. PTPs are a class of enzymes that are involved in the regulation of a wide range of cellular processes, including cell growth, differentiation, and apoptosis. N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been shown to selectively inhibit the activity of a specific PTP, known as PTP1B, and has been used to study the role of this enzyme in various cellular processes.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide involves its binding to the active site of PTP1B, where it acts as a competitive inhibitor. N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide binds to the enzyme with high affinity and specificity, and has been shown to be a potent inhibitor of PTP1B activity. The inhibition of PTP1B by N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide leads to an increase in the phosphorylation of its substrates, which in turn leads to a range of downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide are primarily related to its inhibition of PTP1B activity. Studies have shown that N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide can lead to an increase in insulin sensitivity and glucose uptake in skeletal muscle cells, as well as a reduction in hepatic glucose production. N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has also been shown to have anti-inflammatory effects, and has been used to study the role of PTP1B in the regulation of immune cell signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide in lab experiments is its specificity for PTP1B. This allows researchers to selectively study the role of this enzyme in various cellular processes, without affecting the activity of other PTPs. However, one limitation of using N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide is that it is a synthetic compound, and may not accurately mimic the effects of natural inhibitors of PTP1B. Additionally, the high potency of N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide may make it difficult to study the effects of partial inhibition of PTP1B activity.

Future Directions

There are a number of potential future directions for research on N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide and its applications in scientific research. One area of interest is the development of N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide analogs with improved potency and selectivity for PTP1B. Another area of research involves the use of N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide in the study of other PTPs and their roles in cellular signaling. Finally, the use of N-(3-acetylphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide in animal models of disease, such as diabetes and cancer, may provide valuable insights into the role of PTP1B in these conditions.